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Comparison of TCO PEG Linkers

Get Quote

The table below summarizes key characteristics of various TCO PEG linkers based on the information

available. Please note that "TCO PEG3 CH2CONHS" was not found in the search results; a linker with a

carboxylic acid group (CH2CO2H) is shown for a close comparison.

. Reactive PEG Key Features & Reactivity | Performance
Linker Name .
Group Length  Applications Data

TCO-PEG3- Carboxylic 3 units Bears an acid group for Fast bioorthogonal reaction

CH2CO2H [1] Acid conjugation with amine with tetrazine; specific rate
functional groups; used to constant not provided for this
form complex compound [1].
bioconjugates [1].

TCO-PEG3- Aldehyde 3 units Used for bio-conjugation; Information limited; relies on

CH2- aldehyde group reacts with  high reactivity of TCO-

aldehyde [2] amines or hydrazines [2]. tetrazine [3].

TCO-PEG4- NHS Ester 4 units Short, non-PEGylated In vivo, pretargeting with

TCO [4] (implied) spacer (PEGO) and longer PEG4 linker followed by

PEG12 spacer also

tetrazine injection induced a
fluorescent signal two times
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. Reactive PEG Key Features & Reactivity | Performance
Linker Name o
Group Length  Applications Data
studied; used for modifying  lower than with the PEGO
monoclonal antibodies [4]. linker [4].
TCO-PEG12- NHS Ester 12 units  Longer PEG spacer; used Similar to PEG4, in vivo
TCO [4] (implied) for modifying monoclonal performance was lower than
antibodies [4]. the non-PEGylated (PEGO)
linker [4].
TCO-OH Hydroxyl N/A(No Abasic TCO building block  Serves as a reactivity
(equatorial) PEG) without a PEG spacer [1]. reference; specific data not
[1] provided in results.

Key Experimental Findings and Protocols

The search results highlight critical experimental data regarding the performance of TCO PEG linkers,

particularly when conjugated to antibodies.

¢ Mechanism of TCO Inactivation: A key study found that when TCO is directly conjugated to
monoclonal antibodies via standard amine-coupling, up to 90% of the TCO moieties can become
non-reactive [5]. Evidence suggests this is not due to isomerization or steric hindrance from the
cycloaddition itself, but rather because the hydrophobic TCO group gets masked by interacting
with hydrophobic domains on the antibody [5].

¢ Role of PEG Linkers: Introducing TCO via a hydrophilic PEG linker can prevent this masking. A
dual bioorthogonal approach (first decorating the antibody with azide, then conjugating with DBCO-
PEG-TCO) resulted in a more than 5-fold enhancement in functional TCO density on antibodies
without significantly affecting binding affinity [5].

¢ In Vivo Performance vs. PEG Length: Contrary to the in vitro reactivity benefit, one in vivo study on
pretargeting in cancer models found that antibodies modified with PEG4 and PEG12 linkers
produced a fluorescent signal two times lower than those modified with a non-PEGylated linker
(PEGO) [4]. This indicates that while PEG linkers improve functional TCO loading, the optimal length
for in vivo application requires careful balancing.

Experimental Workflow for Conjugation and Evaluation
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The following diagram illustrates a common and effective experimental workflow for evaluating TCO PEG

linkers, based on methodologies described in the search results.
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Detailed Protocol Steps:

¢ Antibody Azide Modification: First, decorate the target biomolecule (e.g., a monoclonal antibody)
with azide groups. This can be done using standard amine-reaction protocols with an NHS-ester
azide reagent [5].

e Conjugation with DBCO-PEG-TCO: React the azide-modified antibody with a heterobifunctional
DBCO-PEG-TCO linker. The DBCO group undergoes a strain-promoted azide-alkyne cycloaddition
(SPAAC) with the azide, which is mutually orthogonal to the TCO-tetrazine reaction [5].

¢ Evaluate Functional TCO Density:

o Total TCO: Use matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass
spectrometry to determine the total number of TCO moieties conjugated per antibody [5] [4].

o Reactive TCO: Incubate the conjugate with an excess of a tetrazine-modified fluorophore (e.g.,
tetrazine-Oregon Green 488). Measure the absorbance or fluorescence after complete reaction
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to determine the proportion of TCOs that are functionally accessible [5].
¢ Assess Binding Affinity: Perform an indirect competitive cell binding assay to ensure the
conjugation process has not impaired the antibody's ability to bind its target. The equilibrium
dissociation constant (Kp) should be compared to that of the unmodified antibody [5].

¢ In Vitrol/Vivo Pretargeting Evaluation:
o In Vitro: Incubate the TCO-functionalized antibody with target cells, wash, and then add a
tetrazine-modified probe (fluorophore, radiolabel, nanoparticle). Analyze using flow cytometry or

confocal microscopy [5] [4].
o In Vivo: Administer the TCO-antibody to an animal model, allow time for biodistribution and

clearance, then administer the tetrazine probe. Use imaging (e.g., fluorescence, PET) to
evaluate targeting efficiency and signal contrast [4].

Conclusion and Research Implications

The selection of a TCO PEG linker involves critical trade-offs. While PEG linkers are essential for
maintaining the reactivity of TCO moieties on antibodies by preventing hydrophobic masking, their

length must be optimized for the specific application [5].

e For maximizing the functional density of TCO on a biomolecule like an antibody, using a PEG linker
(e.g., PEG3) is highly advantageous over a direct conjugate [5].

e For in vivo pretargeting applications, the optimal PEG length is not necessarily the longest. One
study identified a non-PEGylated linker as the best candidate, though this likely depends on the
specific antibody, target, and TCO derivative used [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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